Cas no 477330-23-7 (<br>4-(4-(4-Bromophenyl)-5-((2-chloro-6-fluorobenzyl)thio)-4H-1,2,4-triazol-3-y l)pyridine)

• Product Name: <br>4-(4-(4-Bromophenyl)-5-((2-chloro-6-fluorobenzyl)thio)-4H-1,2,4-triazol-3-y l)pyridine
• CAS No: 477330-23-7
• MF: C₂₀H₁₃BrClFN₄S
• MW: 475.764424085617
• CID: 3050628
• PubChem ID: 1863179
• Update Time: 2025-04-21

<br>4-(4-(4-Bromophenyl)-5-((2-chloro-6-fluorobenzyl)thio)-4H-1,2,4-triazol-3-y l)pyridine Chemical and Physical Properties

Names and Identifiers

• <br>4-(4-(4-Bromophenyl)-5-((2-chloro-6-fluorobenzyl)thio)-4H-1,2,4-triazol-3-y l)pyridine
• STK075864
• 477330-23-7
• 4-(4-(4-BR-Phenyl)-5-((2-CL-6-fluorobenzyl)thio)-4H-1,2,4-triazol-3-YL)pyridine
• Z56886757
• AKOS001073838
• 684-343-7
• 4-{4-(4-bromophenyl)-5-[(2-chloro-6-fluorobenzyl)sulfanyl]-4H-1,2,4-triazol-3-yl}pyridine
• 4-(4-(4-Bromophenyl)-5-((2-chloro-6-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)pyridine

• Inchi： 1S/C20H13BrClFN4S/c21-14-4-6-15(7-5-14)27-19(13-8-10-24-11-9-13)25-26-20(27)28-12-16-17(22)2-1-3-18(16)23/h1-11H,12H2
• InChI Key： FXTYCDXOJAXODM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=NN=C1C1C=CN=CC=1)SCC1C(=CC=CC=1Cl)F

Computed Properties

• Exact Mass: 473.97169Da
• Monoisotopic Mass: 473.97169Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 68.9Ų